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Compound of Interest

Compound Name: 3-Bromo-4-methoxycinnamic acid

Cat. No.: B136224

This technical guide provides a comprehensive overview of 3-Bromo-4-methoxycinnamic
acid, a substituted cinnamic acid derivative. The information is intended for researchers,
scientists, and professionals in the field of drug development and organic synthesis. This
document covers the compound's chemical structure, physicochemical properties, synthesis,
and a review of the biological activities of its derivatives.

Chemical Structure and Properties

3-Bromo-4-methoxycinnamic acid is a cinnamic acid derivative with a bromine atom at the

C3 position and a methoxy group at the C4 position of the phenyl ring. Its chemical structure is
depicted below:

IUPAC Name: (E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoic acid CAS Number: 1080-07-5[1]
[2][3][4][5] Molecular Formula: C10H9BrOs[5] Molecular Weight: 257.08 g/mol [3]

The physicochemical properties of 3-Bromo-4-methoxycinnamic acid are summarized in the
table below.
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Property Value Reference
Melting Point 241-243 °C [3]
Appearance White powder [1]
Purity 99% [1]
Density (Predicted) 1.555 + 0.06 g/cm?3 [3]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy data is crucial for the structural elucidation

of 3-Bromo-4-methoxycinnamic acid.

1H NMR (DMSO-ds, 400 MHZ) &:

12.29 (1H, br s, COOH)

7.96 (1H, d, J = 2.1 Hz)

7.70 (1H, dd, J = 8.6, 2.1 Hz)

7.51 (1H, d, J = 16.0 Hz)

7.14 (1H, d, J = 8.6 Hz)

6.46 (1H, d, J = 16.0 Hz)

3.89 (3H, s)[6]

13C NMR (DMSO-ds, 100 MHz) &:

167.6

156.7

142.3

1325
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e 129.3

e 1284

e 118.1

e 112.7

e 111.2

56.5[6]

Experimental Protocols
Synthesis of 3-Bromo-4-methoxycinnamic acid

A documented method for the synthesis of (E)-3-(3-bromo-4-methoxyphenyl)acrylic acid
involves the hydrolysis of its corresponding ethyl ester.[6]

Materials:

o Ethyl (E)-3-(3-bromo-4-methoxyphenyl)acrylate

Ethanol (EtOH)

1IN Sodium Hydroxide (NaOH) solution

10% Hydrochloric Acid (HCI) solution

Ethyl Acetate (EtOAC)

Anhydrous Magnesium Sulfate (MgSQOa)

Procedure:

e Dissolve Ethyl (E)-3-(3-bromo-4-methoxyphenyl)acrylate in ethanol.

e Add 1N NaOH solution to the mixture.

» Heat the reaction mixture at reflux under a nitrogen atmosphere for 4 hours.
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 After cooling, remove the ethanol under reduced pressure.
o Wash the remaining aqueous layer with ethyl acetate.
 Acidify the aqueous layer with 10% HCI.

o Extract the resulting precipitate with ethyl acetate.

o Combine the organic layers, dry with anhydrous MgSOa, and remove the solvent under
reduced pressure to yield the product as a white solid.[6]

Extraction Drying u vy A R
(EtOAC) H (MgS04) }—> 3-Bromo-4-methoxycinnamic acid

Ethyl (E)-3-(3-bromo-4- Hydrolysis Acidification
methoxyphenyl)acrylate (IN NaOH, EtOH, Reflux) (10% HCI)

Click to download full resolution via product page

Synthesis workflow for 3-Bromo-4-methoxycinnamic acid.

Biological Activity of Derivatives

While there is limited publicly available information on the biological activity of 3-Bromo-4-
methoxycinnamic acid itself, several studies have explored the therapeutic potential of its
derivatives. These studies provide valuable insights into the structure-activity relationships and
potential applications of this chemical scaffold.

Antimicrobial and Antibiotic Enhancing Activity

Bis-cinnamido-polyamines derived from 3-bromo-4-methoxycinnamic acid have been
synthesized and evaluated for their antimicrobial properties. These compounds have
demonstrated intrinsic activity against Staphylococcus aureus, methicillin-resistant S. aureus
(MRSA), and the fungus Cryptococcus neoformans. The presence of the bromine atom on the
cinnamic acid moiety was found to be important for this activity.[6][7]

Antiparasitic and Antifungal Activity

Synthetic N-acylpyrrolidone and -piperidone derivatives of 3-bromo-4-methoxycinnamic acid
have been investigated for their activity against Leishmania major and Toxoplasma gondii
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parasites. The bromo-substituted compounds showed strong activity against L. major
promastigotes and high activity against T. gondii parasites.[8][9] Some derivatives also
exhibited antifungal activity against Madurella mycetomatis.[8][9]

The following diagram illustrates the general approach of deriving biologically active
compounds from 3-Bromo-4-methoxycinnamic acid.

3-Bromo-4-methoxycinnamic acid
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Derivatization of 3-Bromo-4-methoxycinnamic acid and observed biological activities.

Conclusion

3-Bromo-4-methoxycinnamic acid is a well-characterized compound with established
physicochemical properties and a defined synthetic route. While direct biological activity data
for this specific molecule is scarce in the public domain, its derivatives have shown significant
promise as antimicrobial, antiparasitic, and antifungal agents. This suggests that the 3-bromo-
4-methoxycinnamoyl scaffold is a valuable starting point for the development of new
therapeutic agents. Further research into the biological effects of the parent acid and the
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synthesis of a broader range of derivatives is warranted to fully explore the potential of this
chemical class.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b136224?utm_src=pdf-custom-synthesis
https://jiuzhoua.lookchem.com/products/CasNo-1080-07-5-3-BROMO-4-METHOXYCINNAMIC-ACID-29492542.html
https://jiuzhoua.lookchem.com/products/CasNo-1080-07-5-3-BROMO-4-METHOXYCINNAMIC-ACID-29492542.html
https://cymitquimica.com/pt/cas/1080-07-5/
https://www.chembk.com/en/chem/1080-07-5
https://m.chemicalbook.com/ProductChemicalPropertiesCB3273298_EN.htm
https://www.tci-chemical-trading.com/product/CT225010646
https://www.tci-chemical-trading.com/product/CT225010646
https://pmc.ncbi.nlm.nih.gov/articles/PMC10377643/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10377643/
https://www.researchgate.net/publication/372261102_Exploration_of_Bis-Cinnamido-Polyamines_as_Intrinsic_Antimicrobial_Agents_and_Antibiotic_Enhancers
https://www.researchgate.net/publication/369856847_Evaluation_of_the_Antiparasitic_and_Antifungal_Activities_of_Synthetic_Piperlongumine-Type_Cinnamide_Derivatives_Booster_Effect_by_Halogen_Substituents
https://epub.uni-bayreuth.de/id/eprint/7259/1/ChemMedChem%20-%202023%20-%20Khan%20-%20Evaluation%20of%20the%20Antiparasitic%20and%20Antifungal%20Activities%20of%20Synthetic%20Piperlongumine%E2%80%90Type.pdf
https://www.benchchem.com/product/b136224#3-bromo-4-methoxycinnamic-acid-chemical-structure
https://www.benchchem.com/product/b136224#3-bromo-4-methoxycinnamic-acid-chemical-structure
https://www.benchchem.com/product/b136224#3-bromo-4-methoxycinnamic-acid-chemical-structure
https://www.benchchem.com/product/b136224#3-bromo-4-methoxycinnamic-acid-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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